Cas no 2138522-41-3 (tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate
• CAS No: 2138522-41-3
• MF: C₁₄H₂₄INO₄
• MW: 397.249136924744
• CID: 6378486
• PubChem ID: 165741458
• Update Time: 2025-11-03

tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate
• EN300-1136522
• 2138522-41-3

• Inchi： 1S/C14H24INO4/c1-14(2,3)20-13(17)16-8-11(15)12(9-16)19-7-6-18-10-4-5-10/h10-12H,4-9H2,1-3H3
• InChI Key： XOADILUENRSLNT-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCCOC1CC1

Computed Properties

• Exact Mass: 397.07501g/mol
• Monoisotopic Mass: 397.07501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate

Tert-Butyl 3-(2-Cyclopropoxyethoxy)-4-Iodopyrrolidine-1-Carboxylate (CAS No. 2138522-41-3): A Comprehensive Overview

Tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 2138522-41-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyclopropoxyethoxy moiety, and an iodine substituent on a pyrrolidine ring. These structural elements endow the compound with a range of potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The tert-butyl group is known for its steric hindrance and stability, which can influence the compound's reactivity and metabolic properties. The cyclopropoxyethoxy moiety, on the other hand, introduces additional complexity and can modulate the compound's solubility and binding affinity to specific biological targets. The presence of an iodine substituent on the pyrrolidine ring is particularly noteworthy, as iodine atoms are often used in medicinal chemistry to enhance the lipophilicity and pharmacokinetic properties of molecules.

Recent studies have highlighted the potential of tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory activity, tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate has also been investigated for its potential as an antiviral agent. Studies conducted by a team of researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is thought to be mediated by its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic properties of tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate in various indications. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms and quality of life. These findings have generated considerable excitement among researchers and clinicians alike, as they suggest that this compound may offer new therapeutic options for patients with unmet medical needs.

In conclusion, tert-butyl 3-(2-cyclopropoxyethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 2138522-41-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.